molecular formula C19H18N2O3 B8783167 Ethyl 8-methoxy-4-(phenylamino)quinoline-3-carboxylate

Ethyl 8-methoxy-4-(phenylamino)quinoline-3-carboxylate

Cat. No. B8783167
M. Wt: 322.4 g/mol
InChI Key: YMSKONPFQZCVPL-UHFFFAOYSA-N
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Description

Ethyl 8-methoxy-4-(phenylamino)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 8-methoxy-4-(phenylamino)quinoline-3-carboxylate

Molecular Formula

C19H18N2O3

Molecular Weight

322.4 g/mol

IUPAC Name

ethyl 4-anilino-8-methoxyquinoline-3-carboxylate

InChI

InChI=1S/C19H18N2O3/c1-3-24-19(22)15-12-20-18-14(10-7-11-16(18)23-2)17(15)21-13-8-5-4-6-9-13/h4-12H,3H2,1-2H3,(H,20,21)

InChI Key

YMSKONPFQZCVPL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C2C(=C1NC3=CC=CC=C3)C=CC=C2OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6.0 g (22.5 mmoles) of ethyl 4-chloro-8-methoxy-3-quinolinecarboxylate in 80 ml of tetrahydrofuran was added 2.3 g (24.8 mmoles) of aniline in 60 ml of tetrahydrofuran. The solution was briefly warmed and after standing for 10 minutes, a yellow solid began to precipitate. The mixture was kept at room temperature for 18 hours. The solvent was rotary evaporated. The residue dissolved in 200 ml of methanol and the pH made slightly basic (pH 8) with sodium bicarbonate. Water (700 ml) was added and an oil formed which solidified and after standing, additional solid crystallized. The solid was filtered and air-dried to give 6.9 g (95%) of crude material. The solid was dissolved in 300 ml of hot isooctane and the solution was charcoaled and filtered. The volume of the filtrate was reduced to 150 ml. Upon cooling, pale yellow needles separated; 6.5 g (89%); m.p. 120°-121° C.
Quantity
6 g
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reactant
Reaction Step One
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2.3 g
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reactant
Reaction Step One
Quantity
80 mL
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solvent
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Quantity
60 mL
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solvent
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Yield
95%

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